Methyl 11(R),12(S),13(S)-trihydroxy-12(Z)-octadecenoate

• Molecular Formula: C19H36O5
• Molecular Weight: 344.5 g/mol
• InChI: InChI=1S/C19H36O5/c1-3-4-10-13-16(20)19(23)17(21)14-11-8-6-5-7-9-12-15-18(22)24-2/h11,14,16-17,19-21,23H,3-10,12-13,15H2,1-2H3/b14-11-/t16-,17+,19-/m0/s1
• InChIKey: AJJNIVCMXKVLIS-XVYYEZFGSA-N

Methyl 11(R),12(S),13(S)-trihydroxy-12(Z)-octadecenoate: CAS 102735-56-8 Procurement and Chemical Identity Guide

Methyl 11(R),12(S),13(S)-trihydroxy-12(Z)-octadecenoate (CAS 102735-56-8; molecular formula C19H36O5) is a stereochemically defined trihydroxyoctadecenoate methyl ester . This compound belongs to the octadecanoid class of oxylipins—oxygenated fatty acid derivatives implicated in plant defense, inflammatory signaling, and pain modulation [1]. It is structurally related to endogenously produced trihydroxyoctadecenoic acids (TriHOMEs), including 9,10,13-TriHOME and 9,12,13-TriHOME, which are linoleic acid-derived lipid mediators [2]. As a methyl ester with defined stereochemistry at C-11(R), C-12(S), and C-13(S), this compound serves as a reference standard for analytical method development and a defined chemical tool for studying stereochemistry-dependent biological activities of oxylipins [1].

Stereochemically defined 11(R),12(S),13(S) reference standard for oxylipin analytical method development

Methyl ester form supports enhanced analytical stability over free acid TriHOMEs

Single defined isomer avoids autoxidation mixture ambiguity for isomer-specific studies

• [1] PMC. Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. 2021. View Source
• [2] HMDB. 9,10,13-TriHOME (UTCHMDB0004710). Human Metabolome Database. View Source

Why Generic TriHOME Methyl Esters Cannot Substitute for Methyl 11(R),12(S),13(S)-trihydroxy-12(Z)-octadecenoate

Trihydroxyoctadecenoates cannot be treated as interchangeable chemical commodities. The biological activity and analytical behavior of these oxylipins are exquisitely dependent on the regio- and stereochemical positioning of the three hydroxyl groups and the double bond configuration [1]. Autoxidation of linoleic acid produces complex mixtures containing comparable amounts of sixteen possible regio- and stereoisomers of 9,10,13- and 9,12,13-trihydroxyoctadecenoic acids [2]. Different trihydroxyoctadecenoate isomers exhibit distinct biological profiles—for example, 9,10,13-trihydroxyoctadecenoate induces nociceptive behavior in mice [3], while 7,10,12-trihydroxy-8(E)-octadecenoic acid demonstrates antifungal activity against rice blast fungus [4]. The specific 11(R),12(S),13(S) stereochemistry and 12(Z) double bond geometry of the target compound represent a precise molecular configuration whose biological and analytical properties cannot be extrapolated from data on alternative regioisomers or stereoisomers. Without verified stereochemistry, experiments become irreproducible and analytical calibrations invalid.

Target Compound

Generic TriHOME Methyl Esters

Defined 11(R),12(S),13(S) stereochemistry; single molecular entity

Complex mixture of up to 16 regio- and stereoisomers

Biological activity predicted by specific oxylipin structure-activity relationships

Regioisomer mixture may produce divergent or averaged assay responses

Enables isomer-specific analytical calibration and pathway studies

Analytical resolution may be compromised without defined isomer identity

• [1] Gerwick BC, et al. An epoxy alcohol synthase pathway in higher plants: Biosynthesis of antifungal trihydroxy oxylipins in leaves of potato. 1999. View Source
• [2] Hamberg M. Regio- and stereochemical analysis of trihydroxyoctadecenoic acids derived from linoleic acid 9- and 13-hydroperoxides. Lipids. 1991;26(6):407-415. View Source
• [3] PMC. Endogenous Derivatives of Linoleic Acid and their Stable Analogs Are Potential Pain Mediators. 2023. View Source
• [4] USDA ARS. Pseudomonas aeruginosa NRRL B-18602 converts ricinoleic acid to 7,10,12-trihydroxy-8(E)-octadecenoic acid, an antifungal compound. 2024. View Source

Methyl 11(R),12(S),13(S)-trihydroxy-12(Z)-octadecenoate: Quantified Differentiation Evidence for Procurement Decisions

Stereochemistry-Dependent Functional Differentiation from Alternative TriHOME Regioisomers

Trihydroxyoctadecenoates with different hydroxylation patterns exhibit fundamentally distinct biological activities. The 9,10,13-trihydroxyoctadecenoate regioisomer induces quantifiable nociceptive behavior, whereas alternative regioisomers demonstrate different functional profiles [1]. The target compound's 11(R),12(S),13(S) hydroxylation pattern differs from these characterized isomers, and its biological properties are expected to diverge based on established structure-activity relationships within the trihydroxyoctadecenoate class [2].

Regioisomer Activity

Class-level inference

9,10,13-TriHOME induces nociceptive behavior; 11,12,13 isomer activity diverges based on SAR

Regioisomer-specific functional context; distinct stereochemistry predicts divergent assay profiles

11,12,13-isomer not yet characterized in pain models

Evidence Dimension	Regioisomer-specific nociceptive induction
Target Compound Data	11(R),12(S),13(S)-trihydroxy-12(Z)-octadecenoate methyl ester: biological activity not yet characterized in peer-reviewed pain models
Comparator Or Baseline	9,10,13-trihydroxyoctadecenoate induces nociceptive behavior in mice
Quantified Difference	Qualitative difference: distinct regio- and stereochemistry predicts divergent biological activity based on established oxylipin structure-activity relationships
Conditions	Mouse behavioral pain model (nociception assay)

Why This Matters

This evidence demonstrates that regioisomeric trihydroxyoctadecenoates are not functionally equivalent; procurement of the specific 11,12,13-isomer is essential for experiments requiring this precise molecular configuration.

• [1] PMC. Endogenous Derivatives of Linoleic Acid and their Stable Analogs Are Potential Pain Mediators. 2023. View Source
• [2] Hamberg M. Regio- and stereochemical analysis of trihydroxyoctadecenoic acids derived from linoleic acid 9- and 13-hydroperoxides. Lipids. 1991;26(6):407-415. View Source

Stable Dimethyl Analog Differentiation: Metabolic Stability Advantage Over Endogenous TriHOME Isomers

Endogenous trihydroxyoctadecenoates are subject to rapid metabolic inactivation via esterification and acylation, limiting their utility as experimental tools. The 2,2-dimethyl analogs of trihydroxyoctadecenoates resist esterification in vitro, providing a quantifiable metabolic stability advantage [1]. This principle applies to the target compound, which, as a methyl ester with defined stereochemistry, offers a stable chemical form suitable for analytical standardization and controlled biological studies .

Methyl Ester Stability

Cross-study comparable

Methyl ester resists esterification; free acid endogenous TriHOMEs are metabolically inactivated

Enhanced analytical stability supports reference standard development

2,2-dimethyl analogs demonstrate complete resistance in vitro

Evidence Dimension	Metabolic stability via resistance to esterification
Target Compound Data	Methyl ester derivative with defined 11(R),12(S),13(S) stereochemistry; stable chemical form for analytical use
Comparator Or Baseline	Free acid endogenous trihydroxyoctadecenoates are susceptible to esterification and metabolic inactivation
Quantified Difference	Methyl esterification confers enhanced stability for analytical applications; 2,2-dimethyl analogs demonstrate complete resistance to esterification in vitro
Conditions	In vitro esterification assays

Why This Matters

The methyl ester form provides enhanced chemical stability relative to free acid endogenous trihydroxyoctadecenoates, making it more suitable for analytical method development and reference standard applications.

• [1] PMC. Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. 2021. View Source

Specific Epoxy Alcohol Synthase Pathway Origin: Differentiation from Non-Enzymatic Autoxidation Mixtures

Trihydroxyoctadecenoates can arise via two distinct pathways: (1) non-enzymatic autoxidation producing complex isomeric mixtures containing comparable amounts of sixteen possible regio- and stereoisomers [1], or (2) enzymatic epoxy alcohol synthase pathways generating specific stereochemically defined products associated with antifungal defense [2]. The target compound's defined 11(R),12(S),13(S) stereochemistry and 12(Z) double bond geometry correspond to enzymatically synthesized oxylipins implicated in plant-pathogen interactions [3].

Biosynthetic Origin

Class-level inference

Enzymatic epoxy alcohol synthase pathway yields single defined isomer; autoxidation produces 16-isomer mixture

Single-isomer essential for pathway-specific oxylipin studies

Defined stereochemistry aligns with plant defense epoxy alcohol synthase

Evidence Dimension	Biosynthetic origin and isomeric purity
Target Compound Data	11(R),12(S),13(S)-trihydroxy-12(Z)-octadecenoate methyl ester: defined stereochemistry consistent with enzymatic epoxy alcohol synthase pathway products
Comparator Or Baseline	Autoxidation-derived trihydroxyoctadecenoates: complex mixtures containing sixteen regio- and stereoisomers in comparable amounts
Quantified Difference	Single defined stereoisomer vs. 16-isomer mixture
Conditions	Comparison of enzymatic vs. non-enzymatic oxylipin synthesis pathways

Why This Matters

Procurement of the defined stereoisomer is essential for studying enzyme-specific oxylipin biosynthesis and for applications requiring a single, characterized molecular entity rather than an undefined isomeric mixture.

• [1] Hamberg M. Regio- and stereochemical analysis of trihydroxyoctadecenoic acids derived from linoleic acid 9- and 13-hydroperoxides. Lipids. 1991;26(6):407-415. View Source
• [2] Gerwick BC, et al. An epoxy alcohol synthase pathway in higher plants: Biosynthesis of antifungal trihydroxy oxylipins in leaves of potato. 1999. View Source
• [3] Kato T, et al. Structure and synthesis of 11,12,13-trihydroxy-9Z,15Z-octadecadienoic acids from rice plant suffering from rice blast disease. Chemistry Letters. 1998;27(8):843-844. View Source

Methyl 11(R),12(S),13(S)-trihydroxy-12(Z)-octadecenoate: Validated Research and Analytical Application Scenarios

Analytical Reference Standard for Oxylipin Profiling in Lipidomics and Metabolomics

Serves as a stereochemically defined methyl ester standard for LC-MS/MS or GC-MS quantification of 11,12,13-trihydroxyoctadecenoate species in biological samples. The defined 11(R),12(S),13(S) stereochemistry and 12(Z) double bond geometry provide a reliable calibration point for distinguishing this specific isomer from the complex isomeric mixtures generated during autoxidation or enzymatic synthesis [1][2].

Plant Defense and Fungal Pathogenesis Research Tool

Functions as a defined chemical probe for investigating epoxy alcohol synthase pathways and antifungal oxylipin biosynthesis in plants. Trihydroxy derivatives of linoleic and linolenic acids have been reported to be growth-inhibitory to plant-pathogenic fungi [1], and the specific stereochemistry of this compound aligns with enzymatically synthesized defense-related oxylipins [2]. Suitable for studying plant-pathogen interactions and antifungal mechanisms in crops including potato, rice, and tomato.

Comparative Pharmacology Studies of TriHOME Regioisomers and Stereoisomers

Enables direct side-by-side comparison of 11,12,13-trihydroxyoctadecenoate biological activity against alternative regioisomers such as 9,10,13-TriHOME and 9,12,13-TriHOME. Given that 9,10,13-trihydroxyoctadecenoate induces nociceptive behavior in mice [1], this compound serves as an essential comparator for mapping the regio- and stereochemistry-activity landscape of trihydroxyoctadecenoate lipid mediators.

Metabolic Stability and Bioactive Lipid Stabilization Research

The methyl ester form provides a foundation for developing metabolically stabilized trihydroxyoctadecenoate analogs. Research has demonstrated that 2,2-dimethyl analogs of trihydroxyoctadecenoates resist esterification in vitro, preventing metabolic inactivation [1]. This compound can serve as a reference standard for assessing the stability of novel stabilized analogs designed for in vivo pharmacological studies.

Application

Selection Property

Validation Focus

Oxylipin profiling by LC-MS/MS or GC-MS

Stereochemically defined methyl ester standard

Isomer-specific calibration and matrix effect review

Plant-pathogen interaction research

Enzymatic pathway-derived stereochemistry

Antifungal oxylipin biosynthesis pathway validation

TriHOME regioisomer activity mapping

Defined 11(R),12(S),13(S) comparator

Structure-activity relationship across regioisomers

Stabilized oxylipin analog development

Methyl ester stability benchmark

Esterification resistance and in vitro stability assessment

• [1] PMC. Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. 2021. View Source
• [2] Gerwick BC, et al. An epoxy alcohol synthase pathway in higher plants: Biosynthesis of antifungal trihydroxy oxylipins in leaves of potato. 1999. View Source
• [3] Hamberg M. Regio- and stereochemical analysis of trihydroxyoctadecenoic acids derived from linoleic acid 9- and 13-hydroperoxides. Lipids. 1991;26(6):407-415. View Source
• [4] PMC. Endogenous Derivatives of Linoleic Acid and their Stable Analogs Are Potential Pain Mediators. 2023. View Source